Cas no 1173752-38-9 (N-benzyl-2-{[2-(2-methylpropyl)-3-oxo-2H,3H-imidazo[1,2-c]quinazolin-5-yl]sulfanyl}acetamide)

• Product Name: N-benzyl-2-{[2-(2-methylpropyl)-3-oxo-2H,3H-imidazo[1,2-c]quinazolin-5-yl]sulfanyl}acetamide
• CAS No: 1173752-38-9
• MF: C₂₃H₂₄N₄O₂S
• MW: 420.527263641357
• CID: 5332677
• Update Time: 2025-07-21

N-benzyl-2-{[2-(2-methylpropyl)-3-oxo-2H,3H-imidazo[1,2-c]quinazolin-5-yl]sulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-2-((2-isobutyl-3-oxo-2,3-dihydroimidazo[1,2-c]quinazolin-5-yl)thio)acetamide
• N-benzyl-2-[(2-isobutyl-3-oxo-2,3-dihydroimidazo[1,2-c]quinazolin-5-yl)thio]acetamide
• N-benzyl-2-[[2-(2-methylpropyl)-3-oxo-2H-imidazo[1,2-c]quinazolin-5-yl]sulfanyl]acetamide
• N-benzyl-2-{[2-(2-methylpropyl)-3-oxo-2H,3H-imidazo[1,2-c]quinazolin-5-yl]sulfanyl}acetamide

• Inchi： 1S/C23H24N4O2S/c1-15(2)12-19-22(29)27-21(25-19)17-10-6-7-11-18(17)26-23(27)30-14-20(28)24-13-16-8-4-3-5-9-16/h3-11,15,19H,12-14H2,1-2H3,(H,24,28)
• InChI Key： SGQHAJYQXIGXDS-UHFFFAOYSA-N
• SMILES： S(CC(NCC1C=CC=CC=1)=O)C1=NC2C=CC=CC=2C2=NC(C(N21)=O)CC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 714
• XLogP3: 4
• Topological Polar Surface Area: 99.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on N-benzyl-2-{[2-(2-methylpropyl)-3-oxo-2H,3H-imidazo[1,2-c]quinazolin-5-yl]sulfanyl}acetamide

Comprehensive Analysis of N-benzyl-2-{[2-(2-methylpropyl)-3-oxo-2H,3H-imidazo[1,2-c]quinazolin-5-yl]sulfanyl}acetamide (CAS 1173752-38-9)

The compound N-benzyl-2-{[2-(2-methylpropyl)-3-oxo-2H,3H-imidazo[1,2-c]quinazolin-5-yl]sulfanyl}acetamide (CAS 1173752-38-9) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure combines an imidazo[1,2-c]quinazoline core with a benzyl and thioacetamide moiety, making it a promising candidate for drug discovery and development. Researchers are particularly interested in its potential applications in targeting specific enzymes or receptors due to its intricate molecular framework.

In recent years, the demand for novel heterocyclic compounds like N-benzyl-2-{[2-(2-methylpropyl)-3-oxo-2H,3H-imidazo[1,2-c]quinazolin-5-yl]sulfanyl}acetamide has surged, driven by advancements in precision medicine and computational drug design. The compound's CAS 1173752-38-9 identifier is frequently searched in academic databases, reflecting its relevance in studies related to kinase inhibition and signal transduction pathways. Its structural features, such as the sulfanyl linker, offer versatility in chemical modifications, aligning with the growing trend of structure-activity relationship (SAR) optimization in medicinal chemistry.

From a synthetic perspective, the preparation of N-benzyl-2-{[2-(2-methylpropyl)-3-oxo-2H,3H-imidazo[1,2-c]quinazolin-5-yl]sulfanyl}acetamide involves multi-step organic reactions, including cyclization and amide coupling. The presence of the 2-methylpropyl group enhances the compound's lipophilicity, a critical factor in drug bioavailability. This attribute is particularly valuable in the context of blood-brain barrier penetration, a hot topic in neurodegenerative disease research. Laboratories focusing on high-throughput screening often include this compound in their libraries due to its potential to modulate biological targets with high specificity.

The pharmacological profile of CAS 1173752-38-9 is under active investigation, with preliminary studies suggesting its role in modulating protein-protein interactions. Such interactions are pivotal in diseases like cancer and autoimmune disorders, areas where small-molecule inhibitors are in high demand. The imidazo[1,2-c]quinazoline scaffold, in particular, has been linked to anti-inflammatory and antiproliferative activities, making it a focal point for drug repurposing studies. Researchers are also exploring its potential in combination therapies, a strategy gaining traction in oncology.

In the realm of cheminformatics, N-benzyl-2-{[2-(2-methylpropyl)-3-oxo-2H,3H-imidazo[1,2-c]quinazolin-5-yl]sulfanyl}acetamide serves as a valuable case study for molecular docking simulations. Its quinazoline ring system is known to interact with ATP-binding sites, a feature leveraged in virtual screening campaigns. The compound's sulfanylacetamide side chain further enhances its binding affinity, a topic frequently discussed in computational chemistry forums. These attributes make it a recurring subject in publications on fragment-based drug discovery.

From an industrial standpoint, the scalability of CAS 1173752-38-9 synthesis is a key consideration. Innovations in green chemistry have prompted researchers to explore eco-friendly routes for its production, such as catalytic methods and solvent-free reactions. This aligns with the broader pharmaceutical industry's shift toward sustainable manufacturing, a trend heavily emphasized in Environmental, Social, and Governance (ESG) reports. The compound's stability under various pH conditions also makes it a candidate for formulation development, another area of intense research.

In conclusion, N-benzyl-2-{[2-(2-methylpropyl)-3-oxo-2H,3H-imidazo[1,2-c]quinazolin-5-yl]sulfanyl}acetamide (CAS 1173752-38-9) represents a multifaceted tool in modern drug discovery. Its structural complexity, combined with its potential therapeutic applications, positions it at the intersection of medicinal chemistry and biotechnology. As research continues to unravel its mechanisms, this compound is poised to contribute significantly to the next generation of targeted therapies and personalized medicine.